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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No. B8807881

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and toxicological
insights for Benzyltrimethylammonium tribromide (BTMABTr3). The following sections detalil
the chemical and physical properties, hazard identification, safety protocols, and experimental
procedures associated with this compound.

Chemical and Physical Properties

Benzyltrimethylammonium tribromide is a versatile reagent, appearing as a yellow to
orange crystalline powder. It is utilized in organic synthesis as a brominating agent and a
phase-transfer catalyst.[1] A summary of its key quantitative properties is presented below.
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Property Value Source(s)
CAS Number 111865-47-5 [L1[21[3]14]
Molecular Formula C10H16BrsN [1][2][3]14]
Molecular Weight 389.95 g/mol [21[31[4][5]
Melting Point 99-101 °C [2][6][71[8][9]
Yellow to orange crystalline
Appearance [1][6]
powder
Soluble in water, alcohol,
methanol, ethanol, and
Solubility acetone.[10][11] Soluble in [10][11][12][13]
DMSO (with sonication).[12]
[13]
No data available for
Benzyltrimethylammonium
) tribromide. For the related
Density [14]
compound
Benzyltrimethylammonium
bromide: 1.192 g/cm3
Vapor Pressure No data available [8]

Hazard Identification and GHS Classification

Benzyltrimethylammonium tribromide is classified as a hazardous substance. Proper

handling and personal protective equipment are crucial to ensure safety.

Hazard Class GHS Category
Skin Irritation 2
Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)
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Signal Word: Warning[2]

Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

Safety and Handling Protocols

A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat are
essential.[8]

o Respiratory Protection: Use a dust mask (type N95 or equivalent) or a full-face respirator if
exposure limits are exceeded or irritation is experienced.[2]

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to minimize exposure
to dust.[8] Avoid contact with skin and eyes.

o Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents.[8] Keep the container tightly closed.
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Caption: First aid procedures for exposure to Benzyltrimethylammonium tribromide.
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Caption: Workflow for responding to a spill of Benzyltrimethylammonium tribromide.
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Toxicological Information

Specific signaling pathways for Benzyltrimethylammonium tribromide are not well-
documented. However, as a quaternary ammonium compound (QAC), its toxicity is generally
understood to involve the following mechanisms. QACs are cationic surfactants that can
interact with negatively charged cell membranes, leading to membrane disruption and cell
death.[15] They can also induce oxidative stress through the generation of reactive oxygen
species (ROS).[15] Some studies on QACs have shown that they can impair mitochondrial
function, leading to decreased ATP production and potentially triggering apoptosis.[11]
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Caption: Generalized adverse outcome pathway for Quaternary Ammonium Compounds.

Experimental Protocols

This protocol describes a method for synthesizing Benzyltrimethylammonium tribromide.
e Materials:
o Benzyltrimethylammonium chloride

Sodium bromate

o

o

Hydrobromic acid (47%)

Dichloromethane

[¢]

[¢]

Magnesium sulfate

Ether

o

e Procedure:

o Dissolve benzyltrimethylammonium chloride and sodium bromate in water.
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o Add hydrobromic acid to the solution while stirring at room temperature.
o A solid will precipitate. Extract the solid with dichloromethane.

o Dry the organic layer with magnesium sulfate.

o Evaporate the solvent in vacuo to obtain a residue.

o Recrystallize the residue from a dichloromethane-ether mixture to yield orange crystals of
Benzyltrimethylammonium tribromide.

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of Benzyltrimethylammonium tribromide.

This protocol provides a general method for the bromination of an aromatic substrate using
Benzyltrimethylammonium tribromide.

e Materials:
o Aromatic substrate
o Benzyltrimethylammonium tribromide
o Solvent (e.g., dichloromethane, methanol)
o Water
e Procedure:
o Dissolve the aromatic substrate in the chosen solvent.
o Add Benzyltrimethylammonium tribromide to the solution.

o Stir the mixture at room temperature. The progress of the reaction can be monitored by
the disappearance of the orange color of the solution and by TLC.
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o Once the reaction is complete, add water to precipitate the brominated product.
o Filter the product in vacuo and wash with water.

This guide is intended for informational purposes for trained professionals. Always consult the
most current Safety Data Sheet (SDS) before handling any chemical and follow all institutional
safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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